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Compound of Interest

Compound Name: ESI-09

Cat. No.: B1232539 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the accurate preparation and optimal storage of ESI-09 stock

solutions. Adherence to these protocols is critical for ensuring the compound's integrity,

maximizing its efficacy in experimental settings, and obtaining reproducible results.

Introduction to ESI-09: A Selective EPAC Inhibitor
ESI-09 is a cell-permeable small molecule that functions as a potent and selective inhibitor of

the Exchange Proteins Directly Activated by cAMP (EPAC1 and EPAC2).[1][2] Cyclic AMP

(cAMP) is a ubiquitous second messenger that mediates a wide array of physiological

processes. While many of its effects are mediated through Protein Kinase A (PKA), the

discovery of EPAC proteins revealed a PKA-independent branch of cAMP signaling. ESI-09
specifically targets the cAMP-binding domain of EPAC, thereby inhibiting its guanine nucleotide

exchange factor (GEF) activity towards the small GTPases Rap1 and Rap2. This selectivity

makes ESI-09 an invaluable tool for dissecting the specific roles of EPAC-mediated signaling

pathways in various cellular processes, including cell adhesion, migration, and insulin

secretion.[1]

Physicochemical Properties and Solubility
Characteristics
A thorough understanding of ESI-09's physicochemical properties is fundamental to its proper

handling and use in experimental settings.
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Property Value Source(s)

CAS Number 263707-16-0 [1][3]

Molecular Formula C₁₆H₁₅ClN₄O₂ [3][4]

Molecular Weight 330.77 g/mol [3][5]

Appearance
Yellow to orange crystalline

solid/powder
[4][6]

Purity
≥95% (typically ≥98% by

HPLC)
[1]

The solubility of ESI-09 is a critical parameter for the preparation of stock and working

solutions. It is highly soluble in organic solvents but exhibits very limited solubility in aqueous

solutions.[7]

Solvent Solubility Source(s)

DMSO
≥ 47 mg/mL (≥ 142.09 mM) to

100 mg/mL
[6]

Ethanol
~6.62 mg/mL (20 mM) to 14.98

mg/mL (45.3 mM)
[7]

Water
5.95 ± 0.83 µg/mL (18.0 ± 2.5

µM)
[7]

Causality Behind Solvent Choice: The high solubility of ESI-09 in dimethyl sulfoxide (DMSO)

makes it the recommended solvent for preparing concentrated stock solutions. The use of

fresh, anhydrous DMSO is advised as moisture can negatively impact the solubility of the

compound.[5] Due to its poor aqueous solubility, preparing working solutions directly in

aqueous buffers is not recommended as it can lead to precipitation and inaccurate

concentrations.[7] It is crucial to maintain the final DMSO concentration in the experimental

medium at a low, non-toxic level (typically <0.1% v/v) to avoid solvent-induced artifacts.
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Experimental Protocol: Preparation of a 10 mM ESI-
09 Stock Solution in DMSO
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of ESI-
09.

Materials:

ESI-09 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of ESI-09 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents the condensation of atmospheric

moisture onto the compound, which can affect its stability and weighing accuracy.

Weighing ESI-09: On a calibrated analytical balance, carefully weigh out the desired amount

of ESI-09 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.308 mg

of ESI-09 (Molecular Weight: 330.77 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous, sterile DMSO to the vial

containing the ESI-09 powder. To continue the example, add 1 mL of DMSO to the 3.308 mg

of ESI-09.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the ESI-09 is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
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necessary, but prolonged heating should be avoided. Visually inspect the solution to ensure

there are no visible particulates.

Aliquoting: To minimize freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber

or opaque microcentrifuge tubes. The volume of the aliquots should be tailored to the typical

experimental needs.

Labeling: Clearly label each aliquot with the compound name (ESI-09), concentration (10

mM), solvent (DMSO), and the date of preparation.
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Stock Solution Preparation Workflow

Start: Equilibrate ESI-09 to Room Temperature

Weigh ESI-09 Powder

Add Anhydrous DMSO

Vortex to Dissolve (Gentle Warming if Needed)

Aliquot into Single-Use Tubes

Label Aliquots

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for ESI-09 Stock Solution Preparation.

Storage and Stability of ESI-09 Stock Solutions
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Proper storage is paramount to maintaining the chemical integrity and biological activity of ESI-
09.

Storage Condition Shelf Life Source(s)

Solid Powder 3 years at -20°C [5]

Stock Solution in DMSO
Up to 3 months at -20°C; 1

year at -80°C
[4][5]

Key Storage Recommendations:

Temperature: For long-term storage, it is recommended to store ESI-09 stock solutions at

-80°C.[5] For shorter-term storage (up to 3 months), -20°C is acceptable.[4]

Light Protection: ESI-09 should be protected from light.[4] Store aliquots in amber or opaque

tubes, or in a light-blocking container.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of

the compound. Aliquoting into single-use volumes is the most effective way to mitigate this.

Mechanism of Action: EPAC Inhibition
ESI-09 acts as a competitive antagonist at the cAMP-binding site of both EPAC1 and EPAC2,

with IC₅₀ values of 3.2 µM and 1.4 µM, respectively.[1][5] By occupying this site, ESI-09
prevents the cAMP-induced conformational change that is necessary for EPAC to function as a

GEF for Rap GTPases. This leads to the inhibition of downstream signaling pathways regulated

by EPAC. It is important to note that ESI-09 displays high selectivity for EPAC over PKA.[1][5]

ESI-09 Mechanism of Action

cAMP

EPAC1/2Activates Rap-GDPGEF Activity Rap-GTP (Active) Downstream Effectors

ESI-09 Inhibits
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Click to download full resolution via product page

Caption: Simplified Signaling Pathway of ESI-09 Inhibition.

Considerations for Use in Cell-Based Assays
Given the low aqueous solubility of ESI-09, it is crucial to be mindful of its behavior in aqueous

cell culture media.[7] At concentrations above 25 µM, ESI-09 has been reported to potentially

act as a non-specific protein denaturant, likely due to aggregation.[7][8] Therefore, it is

recommended to use ESI-09 at concentrations well below this threshold in cellular assays to

ensure specific, on-target effects. When diluting the DMSO stock solution into aqueous media,

ensure rapid and thorough mixing to minimize the risk of precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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